Cas no 1804248-20-1 (Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate
• CAS No: 1804248-20-1
• MF: C₁₅H₁₇F₃O₅
• MW: 334.287695646286
• CID: 4959475
• Update Time: 2025-05-21

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C15H17F3O5/c1-3-21-12(19)9-8-10-6-5-7-11(14(20)22-4-2)13(10)23-15(16,17)18/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： ADSZPPXUJHPERS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OCC)=CC=CC=1CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 397
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate (CAS No. 1804248-20-1): A Comprehensive Overview

Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate, identified by its CAS number 1804248-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework and diverse functional groups. The presence of both trifluoromethoxy and ethoxy substituents in its molecular structure imparts unique chemical properties, making it a promising candidate for various applications in drug development and synthetic chemistry.

The structural composition of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate is intricately designed to facilitate interactions with biological targets, thereby enhancing its potential as an intermediate in the synthesis of bioactive molecules. The benzoate core, a well-known pharmacophore, is often utilized in the development of therapeutic agents due to its ability to modulate enzyme activity and receptor binding. In this context, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, while the ethoxy and oxopropyl groups introduce specific electronic and steric effects that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate with greater accuracy. Molecular docking studies have revealed that this compound exhibits potential binding affinity to several key enzymes and receptors involved in inflammatory pathways. For instance, preliminary data suggest that it may interact with cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The trifluoromethoxy group, in particular, has been shown to enhance binding interactions by increasing the compound's electron density in specific regions of the target protein.

In addition to its potential as an anti-inflammatory agent, Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate has been explored for its antimicrobial properties. Research indicates that benzoate derivatives can disrupt bacterial cell membranes by inhibiting fatty acid synthesis. The structural features of this compound, including the presence of oxygen-containing functional groups, may contribute to its ability to interfere with microbial metabolism. Furthermore, the trifluoromethoxy group could enhance its stability against enzymatic degradation, thereby prolonging its antimicrobial efficacy.

The synthesis of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the condensation of ethyl acetoacetate with a suitable trifluoromethylating agent, followed by functional group modifications to introduce the ethoxy and oxopropyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, minimizing side reactions and improving overall efficiency.

The pharmaceutical industry has shown considerable interest in developing novel derivatives of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate for therapeutic applications. Researchers are exploring modifications to its molecular structure to enhance bioavailability, reduce toxicity, and improve target specificity. For example, studies have investigated the impact of varying substituent sizes and electronic properties on the compound's pharmacokinetic profile. These efforts are part of a broader trend toward rational drug design, where computational modeling and experimental validation are used in tandem to identify promising candidates.

Environmental considerations also play a crucial role in the development and application of Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate. Given its complex structure, understanding its degradation pathways and ecological impact is essential for ensuring sustainable use. Biodegradation studies have been conducted to assess how this compound interacts with microbial communities in soil and water systems. The results provide valuable insights into its environmental fate and help guide responsible chemical management practices.

The future prospects for Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate are promising, with ongoing research aimed at expanding its applications beyond traditional pharmaceuticals. Potential uses include agrochemicals, where benzoate derivatives have demonstrated efficacy as plant growth regulators or pest control agents. Additionally, the compound's unique structural features make it a valuable building block for materials science applications, such as liquid crystals or organic semiconductors.

In conclusion, Ethyl 3-(3-ethoxy-3-oxopropyl)-2-(trifluoromethoxy)benzoate (CAS No. 1804248-20-1) represents a significant advancement in chemical synthesis and pharmaceutical research. Its complex molecular architecture and functional diversity position it as a versatile intermediate with broad applications across multiple industries. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping the future of medicinal chemistry and material science.